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Compound of Interest

Compound Name: Doxofylline-d4

CAS No.: 1346599-13-0

Cat. No.: B584288

Get Quote

Technical Whitepaper: Doxofylline-d4
Executive Summary
Doxofylline-d4 is the stable isotope-labeled analog of Doxofylline, a xanthine derivative

bronchodilator used in the management of asthma and COPD.[1] Characterized by the

incorporation of four deuterium atoms (

H) on the dioxolane ring, this compound serves as the critical Internal Standard (IS) for
bioanalytical quantification via Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS).[1]

This guide details the physicochemical profile, isotopic labeling mechanics, and validated

analytical protocols for Doxofylline-d4, specifically addressing its role in mitigating matrix

effects during pharmacokinetic (PK) and therapeutic drug monitoring (TDM) studies.[1]

Molecular Identity & Physicochemical Profile[1][2][3]
[4]
Doxofylline-d4 retains the core pharmacophore of the parent drug while introducing a mass

shift of +4.025 Da. This shift is sufficient to differentiate the IS from the analyte’s natural
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isotopic envelope (M+0, M+1, M+2) without altering chromatographic retention significantly.[1]

Table 1: Chemical Specification
Property Specification

Chemical Name
7-((1,3-dioxolan-2-yl-4,4,5,5-d4)methyl)-1,3-

dimethyl-3,7-dihydro-1H-purine-2,6-dione

Common Name Doxofylline-d4

CAS Number 1346599-13-0

Molecular Formula

C

H

D

N

O

Molecular Weight 270.28 g/mol (Parent: 266.25 g/mol )

Isotopic Purity Typically ≥ 99% deuterated forms

Solubility
Soluble in DMSO, Methanol, Chloroform;

Sparingly soluble in water

pKa ~9.87 (Weak base)

Appearance White to off-white crystalline solid

Storage -20°C, hygroscopic (Store under inert gas)

Structural Mechanics & Isotopic Labeling
The Deuterium Location
Unlike many methyl-xanthine internal standards that label the N-methyl groups, Doxofylline-d4
is typically labeled on the 1,3-dioxolane ring (specifically the ethylene bridge).[1][2][3]
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Synthesis Logic: The synthesis involves the reaction of 2-bromoacetaldehyde with ethylene

glycol-d4 to form the deuterated acetal, which is then coupled to theophylline.[1]

Mass Spectrometry Implication: The location of the label is critical for MS/MS transition

selection.

Parent Doxofylline (267.1 m/z): Fragments to 181.1 m/z (Theophylline core) by losing the

dioxolane ring.

Doxofylline-d4 (271.2 m/z): Fragments to 181.1 m/z (Theophylline core).[4][5]

Critical Technical Note: Because the deuterium label is located on the moiety lost during

fragmentation (the dioxolane ring), the product ion (181.1 m/z) is identical for both the analyte

and the IS. Specificity relies entirely on the precursor ion separation (Q1: 267 vs 271).

Structural & Fragmentation Diagram
The following diagram illustrates the structural relationship and the specific fragmentation

pathway used in MRM (Multiple Reaction Monitoring).
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Figure 1: MS/MS Fragmentation pathway showing the convergence of Analyte and IS to a

common product ion (181.1), necessitating strict Q1 isolation.[1]

Analytical Application: LC-MS/MS Protocol
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The primary utility of Doxofylline-d4 is to correct for ionization suppression or enhancement

caused by biological matrices (plasma/serum) during quantitative analysis.

Validated Method Parameters
Based on recent pharmacokinetic applications (2024-2025), the following parameters are

recommended for high-sensitivity quantification.

Parameter Setting

Ionization Source Electrospray Ionization (ESI), Positive Mode

Scan Mode Multiple Reaction Monitoring (MRM)

Analyte Transition
267.1

181.1 (Collision Energy: ~25 eV)

IS Transition (d4)
271.2

181.1 (Collision Energy: ~25 eV)

Column
C18 (e.g., Kinetex 2.6µm or equivalent), 50 x

2.1 mm

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Flow Rate 0.3 - 0.4 mL/min

Standard Preparation & Extraction Workflow
To ensure data integrity, the IS must be introduced before any extraction step to compensate

for recovery losses.[1]

Step-by-Step Protocol:

Stock Preparation: Dissolve 1 mg Doxofylline-d4 in 1 mL DMSO (due to stability). Dilute to

working concentration (e.g., 500 ng/mL) in 50:50 Methanol:Water.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b584288/docs?utm_src=pdf-body#chemical-properties-of-doxofylline-d4
https://www.chembk.com/en/chem/Doxofylline
https://www.benchchem.com/product/b584288/docs?utm_src=pdf-body#chemical-properties-of-doxofylline-d4
https://www.chembk.com/en/chem/Doxofylline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584288?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Spiking: Aliquot 50 µL of subject plasma. Add 10 µL of IS working solution. Vortex for

30s.

Protein Precipitation (PPT): Add 150 µL Acetonitrile (cold). Vortex vigorously for 1 min.

Separation: Centrifuge at 12,000 rpm for 10 min at 4°C.

Injection: Transfer supernatant to vials; inject 2-5 µL into UPLC-MS/MS.

Analytical Workflow Diagram
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Figure 2: Workflow for the quantification of Doxofylline using Doxofylline-d4 as the internal

standard.[1]

Stability & Handling Guidelines

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b584288/docs?utm_src=pdf-body-img#chemical-properties-of-doxofylline-d4
https://www.benchchem.com/product/b584288/docs?utm_src=pdf-body#chemical-properties-of-doxofylline-d4
https://www.chembk.com/en/chem/Doxofylline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584288?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isotopic Stability
The deuterium labels on the ethylene bridge of the dioxolane ring are chemically stable and

non-exchangeable under physiological conditions (pH 7.4) and standard mobile phase

conditions (pH 2-3). They do not undergo "back-exchange" with solvent protons, ensuring the

mass shift remains constant.[1]

Storage Protocols
Solid State: Store at -20°C. Protect from light.

Solution State: Stock solutions in DMSO are stable for months at -20°C. Aqueous working

solutions should be prepared fresh or stored no longer than 24 hours due to potential

hydrolysis of the dioxolane ring in unbuffered aqueous environments over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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